Cas no 1841081-81-9 (4-Fluoroisoquinolin-8-amine)

• Product Name: 4-Fluoroisoquinolin-8-amine
• CAS No: 1841081-81-9
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD28975174
• CID: 4629118
• PubChem ID: 57827878
• Update Time: 2025-10-29

4-Fluoroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoroisoquinolin-8-amine
• AMY26230
• K10001
• SCHEMBL12658241
• AKOS025396523
• 1841081-81-9
• AS-49590
• 4-Fluoroisoquinolin-8-amine

• MDL： MFCD28975174
• Inchi： 1S/C9H7FN2/c10-8-5-12-4-7-6(8)2-1-3-9(7)11/h1-5H,11H2
• InChI Key： UCWBARZJJJUCDA-UHFFFAOYSA-N
• SMILES： FC1=CN=CC2C(=CC=CC=21)N

Computed Properties

• Exact Mass: 162.059
• Monoisotopic Mass: 162.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Fluoroisoquinolin-8-amine

Introduction to 4-Fluoroisoquinolin-8-amine (CAS No. 1841081-81-9)

4-Fluoroisoquinolin-8-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1841081-81-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the isoquinoline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 4-position and an amine group at the 8-position enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The fluoroisoquinolin-8-amine moiety exhibits unique electronic and steric properties that contribute to its interaction with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the case of 4-fluoroisoquinolin-8-amine, the fluorine substituent likely influences its solubility, bioavailability, and overall efficacy. This compound has been extensively studied for its potential role in modulating various biological pathways, particularly those involved in cancer and inflammatory diseases.

Recent advancements in chemical biology have highlighted the importance of isoquinoline derivatives in therapeutic interventions. These compounds have shown promise in targeting enzymes and receptors that play a crucial role in disease progression. Specifically, 4-fluoroisoquinolin-8-amine has been investigated for its potential to inhibit key enzymes involved in signal transduction pathways associated with tumor growth and metastasis. Its ability to selectively interact with these targets makes it a compelling candidate for further development into novel therapeutic agents.

The synthesis of 4-fluoroisoquinolin-8-amine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The introduction of fluorine at the 4-position is particularly challenging due to its high reactivity and the need for orthogonal reaction conditions to avoid unwanted side products.

One of the most intriguing aspects of 4-fluoroisoquinolin-8-amine is its potential application in oncology research. Isoquinoline derivatives have been reported to exhibit anti-proliferative effects by interfering with critical cellular processes such as DNA replication and cell cycle regulation. The presence of a fluorine atom may further enhance these effects by improving binding affinity to target proteins. Preclinical studies have demonstrated that derivatives of this class can induce apoptosis in cancer cells while sparing healthy tissues, suggesting a high therapeutic index.

In addition to its anti-cancer properties, 4-fluoroisoquinolin-8-amine has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By modulating inflammatory signaling pathways, this compound may help alleviate symptoms associated with these conditions. Research has indicated that it can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic behavior of 4-fluoroisoquinolin-8-amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which could influence its bioavailability across different tissues. Further research is needed to fully elucidate its pharmacokinetic profile and identify potential mechanisms for enhancing its delivery to target sites.

Computational modeling has emerged as a powerful tool for predicting the behavior of complex molecules like 4-fluoroisoquinolin-8-amine. By leveraging computational chemistry techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this compound interacts with biological targets at an atomic level. These simulations help in designing analogs with improved properties by identifying key structural features that enhance binding affinity or metabolic stability.

The future direction of research on 4-fluoroisoquinolin-8-amine lies in exploring its potential as a lead compound for drug development programs targeting cancer and inflammation-related diseases. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential for translating laboratory findings into clinical applications. By integrating experimental data with computational models, researchers can accelerate the discovery process and bring novel therapeutics to patients more efficiently.

In conclusion,4-fluoroisoquinolin-8-amine (CAS No. 1841081-81-9) represents a promising compound with significant therapeutic potential in oncology and inflammatory disease treatment areas due to its unique chemical structure and biological activities modulated by fluorine substitution at position 4 as well as an amine group at position 8 . Continued investigation into its synthesis , pharmacology , ADME properties ,and translational applications will further solidify its role as an important scaffold for future drug development initiatives .